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Compound of Interest

Compound Name:
11-Chlorodibenzo[b,f]

[1,4]oxazepine

Cat. No.: B1599496 Get Quote

The proper disposal of 11-Chlorodibenzo[b,f][1][2]oxazepine, a chlorinated organic compound,

is crucial for ensuring laboratory safety, protecting human health, and preventing environmental

contamination. As this compound is likely classified as hazardous waste, it is subject to

stringent regulations. Improper disposal can lead to significant penalties and environmental

damage.[3][4]

Immediate Safety and Handling Precautions
Before handling 11-Chlorodibenzo[b,f][1][2]oxazepine for disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[5][6] All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

[5][6]

In case of accidental contact:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5][7]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Waste Characterization and Segregation
11-Chlorodibenzo[b,f][1][2]oxazepine should be treated as a hazardous chemical waste. Due to

its chlorinated nature, it must be segregated from non-halogenated waste.[8] Mixing

halogenated and non-halogenated solvent waste can complicate and increase the cost of

disposal.[8] It is also crucial to not mix this chemical waste with other incompatible materials.[9]

Step-by-Step Disposal Protocol
The following is a step-by-step guide for the proper disposal of 11-Chlorodibenzo[b,f][1]

[2]oxazepine:

Container Selection:

Use a dedicated, leak-proof, and chemically compatible container for waste collection.[8]

[9] High-density polyethylene (HDPE) containers are generally suitable for solid and liquid

organic waste.[8]

Ensure the container is in good condition and has a secure, tight-fitting lid.[8]

The container should not be filled to more than 90% of its capacity to allow for expansion.

[8]

Labeling:

Clearly label the waste container with a "Hazardous Waste" label.[9]

The label must include the full chemical name: "11-Chlorodibenzo[b,f][1][2]oxazepine".

Avoid using abbreviations or chemical formulas.[9]

Indicate the approximate concentration and quantity of the waste.
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Note the date when the waste was first added to the container.[9]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area.[9]

The storage area should be away from heat sources, open flames, and direct sunlight.[10]

Use secondary containment to prevent spills from reaching the environment.[9]

Disposal Method:

The recommended disposal method for chlorinated organic compounds is high-

temperature incineration in a licensed and permitted hazardous waste disposal facility.[4]

[11][12] This process decomposes the compound into less harmful gaseous byproducts.

[12]

Incineration of chlorinated materials can produce hydrogen chloride (HCl) and molecular

chlorine (Cl2), which require flue gas scrubbing to prevent air pollution.[12][13]

Do not dispose of 11-Chlorodibenzo[b,f][1][2]oxazepine down the drain or in regular solid

waste.[5][11] This is illegal and environmentally harmful.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[9]

Provide them with accurate information about the waste composition and quantity.

Disposal of Contaminated Materials
Any materials that come into contact with 11-Chlorodibenzo[b,f][1][2]oxazepine, such as

gloves, bench paper, or empty containers, should also be disposed of as hazardous waste.[14]

Empty Containers: The original container of the chemical must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[9] After rinsing

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://files.hawaii.gov/hdoa/labels/8731.13.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://patents.google.com/patent/US4215095A/en
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.chemicalbook.com/msds/11-chloro-dibenzo-b-f-1-4-thiazepine.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and drying, the label should be defaced, and the container can then be disposed of

according to institutional guidelines.[14]

Contaminated Solids: Collect chemically contaminated solid waste (e.g., gloves, wipes) in a

clearly labeled, sealed plastic bag and place it inside a designated solid hazardous waste

container.[14]

Quantitative Data for Chlorinated Waste Incineration
While specific incineration parameters are determined by the disposal facility, the following

table provides general quantitative data relevant to the high-temperature incineration of

chlorinated organic wastes.

Parameter Typical Value/Range Purpose

Combustion Zone Temperature 800°C - 1500°C
Ensures complete destruction

of the organic compound.[13]

Quench Zone Temperature 450°C - 1000°C
Cools the exhaust gases

before scrubbing.[13]

Excess Oxygen 1 - 40%
Ensures complete combustion

of the waste material.[13]

Halogenated Compound Limit

in Non-Halogenated Waste
< 2%

Guideline for waste

segregation to ensure proper

disposal routing.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 11-

Chlorodibenzo[b,f][1][2]oxazepine.
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Waste Generation and Characterization

Handling and Storage

Disposal

Generate 11-Chlorodibenzo[b,f][1,4]oxazepine Waste

Is the waste a chlorinated organic compound?

Treat as Hazardous Waste

Yes

Select a compatible, labeled waste container

Wear appropriate PPE (gloves, goggles, lab coat)

Store in a designated, secure, and ventilated area with secondary containment

Contact EHS or a licensed hazardous waste contractor

Arrange for pickup and transport to a permitted facility

High-temperature incineration with flue gas scrubbing

Certificate of Destruction received

Click to download full resolution via product page

Caption: Disposal workflow for 11-Chlorodibenzo[b,f][1][2]oxazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1599496?utm_src=pdf-custom-synthesis
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://easyrxcycle.com/pharmaceutical-disposal-guide
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.chemicalbook.com/msds/11-chloro-dibenzo-b-f-1-4-thiazepine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH54266&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/13745-86-3.html
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://files.hawaii.gov/hdoa/labels/8731.13.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://patents.google.com/patent/US4215095A/en
https://patents.google.com/patent/US4215095A/en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1599496#11-chlorodibenzo-b-f-1-4-oxazepine-proper-disposal-procedures
https://www.benchchem.com/product/b1599496#11-chlorodibenzo-b-f-1-4-oxazepine-proper-disposal-procedures
https://www.benchchem.com/product/b1599496#11-chlorodibenzo-b-f-1-4-oxazepine-proper-disposal-procedures
https://www.benchchem.com/product/b1599496#11-chlorodibenzo-b-f-1-4-oxazepine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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